2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H21N3O2S/c1-15-6-5-7-17(10-15)12-25-13-20(18-8-3-4-9-19(18)25)28-14-22(26)23-21-11-16(2)27-24-21/h3-11,13H,12,14H2,1-2H3,(H,23,24,26)
• InChI Key: LKBUFINNLBJROF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=NOC(=C4)C
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide, also known as MI-S-1, is a novel small molecule inhibitor that has recently gained attention in the scientific community for its potential use in cancer therapy. MI-S-1 has been shown to selectively target and inhibit the activity of the splicing factor SF3B1, which is frequently mutated in various types of cancer.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

Compounds with similar structural motifs, such as benzothiazole and thiadiazole derivatives, have been studied for their antimicrobial and antioxidant activities. For instance, Schiff bases derived from 1,3,4-thiadiazole compounds have shown DNA protective ability against oxidative damage and strong antimicrobial activity against specific strains such as S. epidermidis. These findings suggest potential applications in developing antimicrobial and antioxidant agents (Gür et al., 2020).

Anti-Inflammatory Activity

Research on benzothiazole derivatives has demonstrated significant anti-inflammatory properties. A study on 5-substituted benzo[b]thiophene derivatives, which share some structural similarities with the target compound, indicated potent anti-inflammatory activity. This points to potential applications in the development of anti-inflammatory drugs (Radwan, Shehab, & El-Shenawy, 2009).

Anticancer Activity

The structural features of "2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide" may also lend it anticancer properties. Benzothiazole and indole derivatives have been explored for their antitumor effects. A study on 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings revealed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antiallergic Potential

N-(pyridin-4-yl)-(indol-3-yl)acetamides and related compounds have been synthesized and evaluated for their antiallergic effects, demonstrating significant potency in inhibiting histamine release. This suggests a possible application in treating allergic conditions (Menciu et al., 1999).